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The table below summarizes a 2025 cost-effectiveness analysis of 10 antiseizure medications (ASMs) as

first-line monotherapy for newly diagnosed focal epilepsy from a U.S. societal perspective. Lacosamide was

used as the reference control. Notably, primidone was not part of this analysis [1].

Table: Lifetime Cost-Effectiveness of Antiseizure Medications for Focal Epilepsy (Monotherapy) [1]

Antiseizure
Medication (ASM)

Cost-Effectiveness
Ranking (1 = Best)

Incremental Cost-Effectiveness Ratio
(ICER) vs. Carbamazepine

Carbamazepine (CBZ) 1 (Baseline)

Oxcarbazepine (OXC) 2 $334,703.50 per QALY

Phenytoin (PHT) 3 $325,610.99 per QALY

Valproic Acid (VPA) 4 (Less effective than CBZ)

Levetiracetam (LEV) 5 (Less effective than CBZ)

Phenobarbitone (PHB) 6 $3,037,148.62 per QALY

Lacosamide (LCM) 7 $1,178,954.91 per QALY
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Antiseizure
Medication (ASM)

Cost-Effectiveness
Ranking (1 = Best)

Incremental Cost-Effectiveness Ratio
(ICER) vs. Carbamazepine

Lamotrigine (LTG) 8 (Less effective than CBZ)

Topiramate (TPM) 9 (Less effective than CBZ)

Gabapentin (GBP) 10 (Less effective than CBZ)

Zonisamide (ZNS) 11 $108,153,360.85 per QALY

Key Findings: The study concluded that among the ASMs analyzed, carbamazepine was the most cost-

effective option. Most traditional ASMs were found to be more cost-effective than newer ASMs, with

oxcarbazepine being a notable exception [1].

Efficacy and Tolerability Comparisons Involving
Primidone

While a formal cost-effectiveness analysis for primidone is lacking, some studies compare its efficacy and

tolerability with other drugs.

Comparison with Valproate as Add-On Therapy: A 2009 randomized controlled trial compared add-

on valproate (VPA) with add-on primidone (PRM) in patients with partial epilepsy who were

unresponsive to carbamazepine (CBZ). The study found that a significantly higher proportion of

patients on the CBZ/VPA combination achieved a greater than 50% reduction in seizure

frequency (51%) compared to those on the CBZ/PRM combination (34%). There was no significant

difference in the percentage of patients who became seizure-free or in treatment withdrawals due to

adverse effects [2] [3].

Systematic Review of Refractory Epilepsy: A 2013 network meta-analysis reviewed the efficacy and

tolerability of anti-epileptic drugs for refractory epilepsy. It noted that direct head-to-head drug

comparison trials were scarce, with only three identified among 43 eligible studies. At that time, the

analysis could not establish a firm hierarchy between all drugs based on efficacy or tolerability, though
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it prioritized certain drugs like sodium valproate and levetiracetam based on a balance of efficacy and

tolerability [4].

Methodologies for Cost-Effectiveness and Comparative
Analysis

For researchers designing such comparison studies, the search results highlight two key methodological

approaches.

Cost-Effectiveness Analysis Using a Markov Model: The 2025 study employed a Markov model to

evaluate lifetime cost-effectiveness [1]. This is a common analytical technique in health economics.

The model simulated disease progression over a lifetime, with a cycle length of six months. It

incorporated data on drug effectiveness, costs, and health state utilities (Quality-Adjusted Life Years,

or QALYs) from published literature. The results were tested for robustness using one-way and

probabilistic sensitivity analyses [1].

Indirect Treatment Comparison (ITC): In the absence of direct head-to-head trials, Indirect

Treatment Comparison provides a means to compare the efficacy and tolerability of different drugs.

This method was used in a review comparing newer ASDs to levetiracetam [5] and was discussed in

the 2013 network meta-analysis [4]. ITC uses a common comparator (like placebo) to estimate the

relative effects of interventions that have not been directly compared in clinical trials.

The following diagram illustrates the workflow for conducting a network meta-analysis, which is a form of

ITC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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